Cas no 208651-58-5 (4-nitrophenyl phosphate, potassium salt)

• Product Name: 4-nitrophenyl phosphate, potassium salt
• CAS No: 208651-58-5
• MF: C₆H₅KNO₆P
• MW: 257.179063558578
• CID: 910676
• PubChem ID: 90471011
• Update Time: 2025-04-19

4-nitrophenyl phosphate, potassium salt Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl phosphate, potassium salt
• PNP-PHOS K
• 208651-58-5
• potassium;(4-nitrophenyl) hydrogen phosphate
• Potassium 4-nitrophenyl hydrogenphosphate
• 4-Nitrophenyl phosphate,potassium salt

• Inchi： 1S/C6H6NO6P.K/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12;/h1-4H,(H2,10,11,12);/q;+1/p-1
• InChI Key： FYMPXUMYQRBYBB-UHFFFAOYSA-M
• SMILES： [K+].P(=O)([O-])(O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.94900
• Monoisotopic Mass: 256.94915536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 125.22000
• LogP: 2.02770